Cas no 113282-86-3 (Octanedioic acid, 2,7-dichloro-)

Octanedioic acid, 2,7-dichloro- structure
113282-86-3 structure
Product Name:Octanedioic acid, 2,7-dichloro-
CAS No:113282-86-3
MF:C8H12Cl2O4
MW:243.084481239319
CID:1201813
Update Time:2024-08-04

Octanedioic acid, 2,7-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Octanedioic acid, 2,7-dichloro-
    • Inchi: 1S/C8H12Cl2O4/c9-5(7(11)12)3-1-2-4-6(10)8(13)14/h5-6H,1-4H2,(H,11,12)(H,13,14)
    • InChI Key: WWFDLVQNSMSHFP-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(Cl)CCCCC(Cl)C(O)=O

Computed Properties

  • Exact Mass: 596.0304

Experimental Properties

  • Density: 1.402±0.06 g/cm3(Predicted)
  • Melting Point: 167 °C(Solv: water (7732-18-5))
  • Boiling Point: 416.0±45.0 °C(Predicted)
  • PSA: 142.18
  • pka: 2?+-.0.21(Predicted)

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